Cas no 859979-73-0 (Ethyl 2-(4-methoxy-3-methylphenyl)-2-oxoacetate)

• Product name: Ethyl 2-(4-methoxy-3-methylphenyl)-2-oxoacetate
• CAS No: 859979-73-0
• MF: C₁₂H₁₄O₄
• MW: 222.23716
• CID: 1843188
• PubChem ID: 24722276

Ethyl 2-(4-methoxy-3-methylphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-methoxy-3-methylphenyl)-2-oxoacetate
• (4-methoxy-3-methyl-phenyl)-glyoxylic acid ethyl ester
• (4-Methoxy-3-methyl-phenyl)-glyoxylsaeure-aethylester
• CTK5F6169
• AG-H-46966
• Ethyl 4-Methoxy-3-MethylbenzoylforMate
• Ethyl (4-methoxy-3-methylphenyl)(oxo)acetate
• DTXSID00641295
• ethyl 4-methoxy-3-methylbenzoylformate, AldrichCPR
• DB-297528
• AKOS010879613
• 859979-73-0
• Ethyl 2-(4-methoxy-3-methylphenyl)-2-oxoacetate

• MDL： MFCD09801431
• Inchi： InChI=1S/C12H14O4/c1-4-16-12(14)11(13)9-5-6-10(15-3)8(2)7-9/h5-7H,4H2,1-3H3
• InChI Key： RRLPISAPBOSKFR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=O)C1=CC=C(C(=C1)C)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 341°C at 760 mmHg
• Flash Point: 150.1°C
• Refractive Index: 1.506

Ethyl 2-(4-methoxy-3-methylphenyl)-2-oxoacetate Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：